2-{[1-(2,6-dimethylphenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide

• Molecular Formula: C20H18N6OS2
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 2-[1-(2,6-dimethylphenyl)tetrazol-5-yl]sulfanyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C20H18N6OS2/c1-13-7-6-8-14(2)18(13)26-20(23-24-25-26)29-12-17(27)22-19-21-16(11-28-19)15-9-4-3-5-10-15/h3-11H,12H2,1-2H3,(H,21,22,27)
• InChI Key: QKRMVPBAFUUXKM-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)N2C(=NN=N2)SCC(=O)NC3=NC(=CS3)C4=CC=CC=C4

Description

2-{[1-(2,6-dimethylphenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide, also known as DTSA, is a chemical compound that has gained attention in scientific research due to its potential biological and pharmaceutical applications.

Mechanism of Action

2-{[1-(2,6-dimethylphenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide exerts its biological effects by inhibiting the activity of enzymes involved in key cellular processes, such as DNA synthesis and protein translation. Specifically, 2-{[1-(2,6-dimethylphenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been shown to inhibit the activity of thymidylate synthase, an enzyme involved in DNA synthesis, and ribosomal protein S6 kinase, an enzyme involved in protein translation.
Biochemical and Physiological Effects
2-{[1-(2,6-dimethylphenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been shown to exhibit a range of biochemical and physiological effects, including anti-cancer, anti-inflammatory, and neuroprotective properties. In addition, 2-{[1-(2,6-dimethylphenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been shown to induce oxidative stress and DNA damage in cancer cells, leading to cell death. Furthermore, 2-{[1-(2,6-dimethylphenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been shown to reduce the production of inflammatory cytokines, such as TNF-α and IL-6, in immune cells. Finally, 2-{[1-(2,6-dimethylphenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been shown to protect neurons from oxidative stress and inflammation, potentially making it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-{[1-(2,6-dimethylphenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has several advantages for use in lab experiments, including its high potency and specificity for its target enzymes. However, 2-{[1-(2,6-dimethylphenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide also has several limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

Future research on 2-{[1-(2,6-dimethylphenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide could focus on several areas, including the development of more potent and selective derivatives, the investigation of its potential therapeutic applications in other diseases, and the elucidation of its mechanism of action at the molecular level. Furthermore, the development of novel delivery systems could enhance the solubility and bioavailability of 2-{[1-(2,6-dimethylphenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide, potentially making it a more effective therapeutic agent.

Synthesis Methods

2-{[1-(2,6-dimethylphenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide can be synthesized using a multi-step process that involves the reaction of 2,6-dimethylphenylhydrazine with carbon disulfide, followed by the reaction of the resulting product with 2-bromoacetophenone and 4-phenyl-2-aminothiazole. The final product is obtained through the reaction of the intermediate product with acetic anhydride and sodium acetate.

Scientific Research Applications

2-{[1-(2,6-dimethylphenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been investigated for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Studies have shown that 2-{[1-(2,6-dimethylphenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide exhibits anti-cancer properties by inducing apoptosis and inhibiting cell proliferation in cancer cells. In addition, 2-{[1-(2,6-dimethylphenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been shown to possess anti-inflammatory properties by reducing the production of inflammatory cytokines. Furthermore, 2-{[1-(2,6-dimethylphenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been investigated for its potential neuroprotective effects in models of neurodegenerative diseases.